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Ebecryl 220: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Ebecryl 220 is a hexafunctional aromatic urethane acrylate oligomer known for its rapid curing

characteristics under ultraviolet (UV) light or electron beam (EB) radiation.[1][2][3] Its chemical

backbone imparts high reactivity, leading to the formation of hard, scratch-resistant, and

chemically robust films.[2][4] These properties make it a valuable component in a variety of

applications, including industrial wood coatings, lithographic inks, and protective coatings for

plastics.[1][3][5]

Chemical Structure and Functionality
Ebecryl 220 is characterized by its aromatic urethane structure and six acrylate functional

groups.[4][6] The aromatic nature of the oligomer contributes to the hardness and chemical

resistance of the cured material. The hexa-functionality allows for a high degree of cross-linking

upon polymerization, resulting in a densely networked polymer with excellent solvent

resistance.[2][4]

Below is a generalized representation of the core structural elements of an aromatic urethane

acrylate, highlighting the key functional groups.
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Generalized structure of Ebecryl 220.
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Caption: Generalized structure of Ebecryl 220.

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of Ebecryl 220.
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Property Value Unit

Chemical Family Aromatic Urethane Acrylate -

Functionality 6 -

Appearance Clear liquid -

Property Value Unit Test Method

Viscosity @ 25°C 28500 mPa·s

Color 2 Gardner

Performance Characteristics
Cured films of Ebecryl 220 exhibit the following performance characteristics:

Feature Description

Cure Response

Very fast cure response when exposed to

ultraviolet light (UV) or an electron beam (EB).

[1][2]

Hardness Cured films exhibit excellent hardness.[2][4]

Solvent Resistance
Demonstrates excellent solvent resistance due

to its high crosslink density.[2][4]

Scratch Resistance
The high hardness of the cured film contributes

to excellent scratch resistance.[2]

Adhesion Improves adhesion in formulated coatings.[2]

Gloss
Contributes to high gloss in final formulations.[1]

[5]

Pigment Wetting

Exhibits good pigment wetting properties,

beneficial for ink and pigmented coating

formulations.[2]
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Experimental Protocols
Detailed experimental protocols for the characterization of urethane acrylates like Ebecryl 220
are typically based on standardized ASTM or ISO methods. While specific internal testing

methodologies of the manufacturer are proprietary, the following outlines the general principles

for evaluating key properties.

Viscosity Measurement: The viscosity of Ebecryl 220 is determined using a rotational

viscometer at a controlled temperature, typically 25°C. A specified spindle and rotational speed

are used to measure the resistance to flow, and the result is reported in milliPascal-seconds

(mPa·s).

Color Assessment: The Gardner color scale is a common method for assessing the color of

resins. The sample is visually compared to a set of calibrated Gardner color standards, and the

number of the standard that most closely matches the sample's color is reported.

Cure Response Evaluation: The cure speed is often evaluated by determining the minimum UV

dose (in mJ/cm²) or EB dose (in kGy) required to achieve a tack-free surface. This can be

assessed by touch or by using a standardized scratch or rub test.

Hardness Testing: The hardness of a cured film is typically measured using a pencil hardness

test (ASTM D3363) or a Koenig or Persoz pendulum hardness tester (ASTM D4366).

Solvent Resistance Testing: Solvent resistance is commonly evaluated by the methyl ethyl

ketone (MEK) double rub test (ASTM D5402). A cloth saturated with MEK is rubbed back and

forth over the cured film, and the number of double rubs required to break through the coating

is recorded.

Applications
The unique combination of properties of Ebecryl 220 makes it suitable for a range of

demanding applications where high performance is critical.

UV/EB Curing Workflow:
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1. Formulation
(Ebecryl 220, photoinitiators, additives, etc.)

2. Application
(Coating or printing onto substrate)

3. UV/EB Curing
(Exposure to UV light or electron beam)

4. Polymerization &
Cross-linking

5. Cured Film
(Hard, resistant coating)

Typical workflow for UV/EB curing.

Click to download full resolution via product page

Caption: Typical workflow for UV/EB curing.

Key Application Areas:

Wood Coatings and Fillers: Provides a durable and protective finish for wood surfaces,

enhancing their appearance and longevity.[1][3]

Lithographic and Other Inks: Its fast curing and good pigment wetting properties are

advantageous in high-speed printing processes.[1][2]

Scratch-Resistant Coatings for Plastics: Imparts a hard, protective layer to plastic substrates,

improving their durability and resistance to abrasion.[1][5]

Safety and Handling
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Ebecryl 220 is a reactive chemical and should be handled in accordance with the information

provided in its Safety Data Sheet (SDS).[7][8] Appropriate personal protective equipment, such

as gloves and safety glasses, should be worn to avoid skin and eye contact.[7] The material

should be stored in a cool, dry place away from direct sunlight and sources of heat to prevent

premature polymerization.[8][9] Adequate ventilation is necessary when handling the uncured

resin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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